Cas no 15197-75-8 (3-(Pyridin-2-yl)propanoic acid)

• Product Name: 3-(Pyridin-2-yl)propanoic acid
• CAS No: 15197-75-8
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD00995159
• CID: 120861
• PubChem ID: 329766847
• Update Time: 2025-11-03

3-(Pyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyridin-2-yl)propanoic acid
• 3-(2-Pyridinyl)Propanoic Acid
• 3-(2-Pyridyl)propionic acid
• 2-Pyridinepropanoicacid
• 3-Pyridin-2-ylpropanoic acid hydrochloride
• 3-Pyridin-2-yl-propionic acid
• 3-PYRIDIN-2-YL-PROPIONIC ACID H2SO4
• 3-(2-Pyridyl)propionic acid (3-(Pyridin-2-yl)propionic acid
• 3-pyridin-2-ylpropanoic acid
• 3-(Pyridin-2-yl)propionic acid
• 2-Pyridylpropanoic acid
• 3-Pyridin-2-yl-propionic acid sulfate
• 3-Pyridin-2-yl-propionic acid sulfuric acid
• 3-pyridin-2-ylpropanoic acid(SALTDATA: 0.02Na2SO4)
• 2-PYRIDINEPROPANOIC ACID
• 2-(3-Pyridyl)propionic acid, 97%
• 3-Pyridin-2-yl-propionic acid H2SO4 ,95%
• Pyridine-2-propionic acid
• 2-(3-pyridyl)propionic acid
• 3-(2-pyridyl)propanoic acid
• 3-(2-pyridyl)-propionic acid
• AZYKGQOIAGPVCK-UHFFFAOYSA-N
• 2-pyridine propionic acid
• 2 - Pyridinepropanoic acid
• 3-(2-Pyridyl)propionicAcid
• 2-Pyrid
• A884049
• 3-(2-Pyridinyl)propanoic acid #
• Z317037998
• F8880-7519
• AM806795
• 15197-75-8
• 2-Pyridinepropionic acid, 97%
• 3-PYRIDIN-2-YLPROPIONIC ACID
• EN300-59179
• SY013900
• FT-0764205
• AC-23589
• S11406
• BB 0240659
• FS-1895
• AKOS000195107
• SCHEMBL333243
• 3-pyridin-2-yl-propionic acid, AldrichCPR
• MFCD00995159
• J-510549
• NCGC00319698-01
• SB53203
• CS-0060616
• AB01316626-02
• 3-Pyridin-2-yl-propanoic acid
• DTXSID60340373
• ALBB-000157
• STK502206

• MDL： MFCD00995159
• Inchi： 1S/C8H9NO2/c10-8(11)5-4-7-3-1-2-6-9-7/h1-3,6H,4-5H2,(H,10,11)
• InChI Key： AZYKGQOIAGPVCK-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.2

Experimental Properties

• Density: 1.193±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 140-145 °C
• Boiling Point: 287.4±15.0 ºC (760 Torr),
• Flash Point: 127.6±20.4 ºC,
• PSA: 50.19000
• LogP: 1.09880

3-(Pyridin-2-yl)propanoic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-(Pyridin-2-yl)propanoic acid

3-(Pyridin-2-yl)propanoic Acid: Exploring Its Potential and Applications

3-(Pyridin-2-yl)propanoic acid, a compound with the CAS number 15197-75-8, has garnered significant attention in the scientific community due to its unique chemical properties and diverse applications. This organic compound, also known as pyridine-2-carboxylic acid, is a derivative of pyridine, a six-membered aromatic heterocyclic compound with nitrogen as the heteroatom. The presence of the carboxylic acid group at the third position of the pyridine ring imparts it with interesting chemical reactivity and functional versatility.

Recent studies have highlighted the potential of 3-(Pyridin-2-yl)propanoic acid in various fields, including pharmaceuticals, agrochemicals, and materials science. Its ability to form stable complexes with metal ions has made it a valuable ligand in coordination chemistry. For instance, researchers have explored its use in synthesizing metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and drug delivery systems.

The synthesis of 3-(Pyridin-2-yl)propanoic acid typically involves multi-step organic reactions. One common approach is the Friedlander synthesis, which involves the condensation of o-amino pyridine derivatives with α,β-unsaturated carbonyl compounds. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In the pharmaceutical industry, 3-(Pyridin-2-yl)propanoic acid has shown promise as a building block for drug development. Its ability to act as a chelating agent makes it useful in designing metalloenzyme inhibitors and radiopharmaceuticals. For example, studies have demonstrated its potential in targeting metalloenzymes involved in cancer cell proliferation, offering a novel avenue for anticancer therapy.

Beyond its role in drug discovery, 3-(Pyridin-2-yl)propanoic acid has also found applications in agrochemicals. Its ability to interact with plant hormones has led to its use in developing growth regulators that can enhance crop yield and stress tolerance. Recent research has focused on modifying its structure to improve bioavailability and reduce environmental toxicity, ensuring sustainable agricultural practices.

The electronic properties of 3-(Pyridin-2-yl)propanoic acid make it an attractive candidate for use in organic electronics. Its conjugated π-system allows for efficient charge transport, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have explored its integration into polymer blends to enhance device performance while maintaining stability under operational conditions.

From a sustainability perspective, 3-(Pyridin-2-yl)propanoic acid offers opportunities for green chemistry. Its use as a catalyst or ligand in asymmetric synthesis can reduce waste generation and improve reaction efficiency. Moreover, its biodegradability has been studied to ensure minimal environmental impact when used in industrial processes.

In conclusion, 3-(Pyridin-2-yl)propanoic acid is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in driving scientific progress is expected to grow significantly.